Cas no 1798034-76-0 (2-[3-(2-methylpropanesulfonyl)azetidine-1-carbonyl]pyridine)

• Product Name: 2-[3-(2-methylpropanesulfonyl)azetidine-1-carbonyl]pyridine
• CAS No: 1798034-76-0
• MF: C₁₃H₁₈N₂O₃S
• MW: 282.358622074127
• CID: 5375800
• Update Time: 2025-10-29

2-[3-(2-methylpropanesulfonyl)azetidine-1-carbonyl]pyridine Chemical and Physical Properties

Names and Identifiers

• [3-(2-methylpropylsulfonyl)azetidin-1-yl]-pyridin-2-ylmethanone
• 2-[3-(2-methylpropanesulfonyl)azetidine-1-carbonyl]pyridine

• Inchi： 1S/C13H18N2O3S/c1-10(2)9-19(17,18)11-7-15(8-11)13(16)12-5-3-4-6-14-12/h3-6,10-11H,7-9H2,1-2H3
• SMILES： C(N1CC(S(CC(C)C)(=O)=O)C1)(C1=NC=CC=C1)=O

Additional information on 2-[3-(2-methylpropanesulfonyl)azetidine-1-carbonyl]pyridine

Exploring the Properties and Applications of 2-[3-(2-Methylpropanesulfonyl)Azetidine-1-Carbonyl]Pyridine

2-[3-(2-Methylpropanesulfonyl)Azetidine-1-Carbonyl]Pyridine (CAS No: 1798034-76-0) is a highly specialized organic compound with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which combines a pyridine ring with an azetidine moiety and a sulfonyl group. The combination of these functional groups imparts distinctive chemical properties, making it a subject of interest in contemporary research.

The molecular structure of 2-[3-(2-Methylpropanesulfonyl)Azetidine-1-Carbonyl]Pyridine is notable for its compactness and functional diversity. The pyridine ring provides aromatic stability, while the azetidine group introduces rigidity and potential for hydrogen bonding. The sulfonyl group further enhances the compound's reactivity and solubility properties. These features make it a promising candidate for use in drug design, particularly in the development of bioactive molecules with specific pharmacological profiles.

Recent studies have highlighted the importance of azetidine-containing compounds in medicinal chemistry. Azetidines, being four-membered cyclic amines, are known for their ability to form stable conformations, which can be advantageous in designing molecules with high bioavailability. The integration of an azetidine ring into the structure of 2-[3-(2-Methylpropanesulfonyl)Azetidine-1-Carbonyl]Pyridine not only enhances its structural integrity but also opens up possibilities for exploring its role in enzyme inhibition and receptor binding.

The sulfonyl group attached to the azetidine ring plays a crucial role in modulating the compound's physicochemical properties. Sulfonyl groups are known to increase lipophilicity and improve metabolic stability, which are desirable traits in drug candidates. Additionally, the methyl substitution on the sulfonyl group further fine-tunes these properties, making CAS No 1798034-76-0 a versatile molecule for diverse applications.

One of the most exciting areas of research involving 2-[3-(2-Methylpropanesulfonyl)Azetidine-1-Carbonyl]Pyridine is its potential as a building block in combinatorial chemistry. Its modular structure allows for easy modification and diversification, enabling researchers to explore a wide range of chemical space. This capability is particularly valuable in high-throughput screening campaigns aimed at discovering novel therapeutic agents.

Moreover, the compound's reactivity has been studied extensively, revealing its suitability for various synthetic transformations. For instance, the pyridine ring can undergo nucleophilic substitution reactions under specific conditions, while the azetidine group can participate in cycloaddition reactions. These reactivity patterns underscore the compound's utility as an intermediate in complex molecule synthesis.

In terms of pharmacological applications, CAS No 1798034-76-0 has shown promise as a lead compound for developing inhibitors targeting key enzymes involved in disease pathways. Its ability to bind to protein targets with high affinity has been demonstrated in preliminary assays, suggesting its potential role in drug discovery programs.

Another area where 2-[3-(2-Methylpropanesulfonyl)Azetidine-1-Carbonyl]Pyridine has garnered attention is its application in materials science. Its unique combination of rigidity and flexibility makes it a candidate for designing advanced materials with tailored mechanical and electronic properties. Researchers are exploring its use in polymer synthesis and nanotechnology applications.

From an environmental standpoint, understanding the degradation pathways of CAS No 1798034-76-0 is crucial for assessing its ecological impact. Studies have shown that under certain conditions, the compound undergoes hydrolytic cleavage, leading to the formation of less complex products. This information is essential for ensuring sustainable practices during its production and application.

In conclusion, 2-[3-(2-Methylpropanesulfonyl)Azetidine-1-Carbonyl]Pyridine (CAS No: 1798034-76-0) stands out as a multifaceted compound with vast potential across multiple disciplines. Its unique structure, combined with its versatile reactivity and pharmacological properties, positions it as a valuable tool in both academic research and industrial applications. As ongoing studies continue to uncover new insights into its capabilities, this compound is poised to play an increasingly significant role in advancing scientific innovation.